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Compound of Interest

Compound Name: Isoamyl acetate

Cat. No.: B031805

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of isoamyl acetate (isopentyl acetate), an organic compound with significant applications in
the pharmaceutical, food, and cosmetic industries. This document consolidates essential data,
details experimental methodologies for property determination, and illustrates the interplay
between key thermodynamic parameters.

Core Thermodynamic Data

The following tables summarize the key quantitative thermodynamic properties of isoamyl
acetate, facilitating easy comparison and reference.

Table 1: Fundamental Physical and Thermodynamic Properties of Isoamyl Acetate
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Property Value Units Conditions
Molecular Formula C7H1402 - -
Molar Mass 130.187 g-mol—1t -
. ) at 101.325 kPa (760
Boiling Point 142 °C
mmHg)[1]

Melting Point -78 °C [1]
Heat of Combustion -4362.2 kJ-mol-1 at 20 °C
Enthalpy of

.py ] 43.9 kJ-mol—1 -
Vaporization
Critical Temperature 326.1 °C [2]
Critical Pressure 2.84 MPa [2]

Table 2: Density of Isoamyl Acetate at Various Temperatures

Temperature (°C) Density (g/lcm3)
15 0.876[2]

20 0.872

25 0.876[3]

Table 3: Vapor Pressure of Isoamyl Acetate at Various Temperatures

Temperature (°C) Vapor Pressure (mmHg) Vapor Pressure (kPa)
20 4 0.533[1]
25 5 0.667

Table 4: Solubility of Isoamyl Acetate
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Solvent Solubility Conditions

Water Slightly soluble (0.3 g/100 mL) 20 °C[1]

) Most common organic
Organic Solvents Very soluble
solvents[1]

Experimental Protocols

The determination of the thermodynamic properties of isoamyl acetate requires precise and
standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Specific Heat Capacity by Differential
Scanning Calorimetry (DSC)

The specific heat capacity of liquid isoamyl acetate can be determined using differential
scanning calorimetry, following a method based on ASTM E1269.[4][5]

Apparatus:

Differential Scanning Calorimeter (DSC) with a cooling accessory.

Hermetically sealed aluminum pans.

Sapphire standard for calibration.

Microbalance.

Procedure:

o Calibration: Calibrate the DSC for temperature and enthalpy using indium as a standard.
Calibrate the heat capacity using a sapphire standard.

o Sample Preparation: Accurately weigh a sample of high-purity isoamyl acetate (typically 5-
10 mg) into a hermetically sealed aluminum pan. An empty, hermetically sealed pan is used
as a reference.

o Experimental Run:
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o Place the sample and reference pans into the DSC cell.

o Equilibrate the system at the starting temperature (e.g., 0°C).

o Heat the sample at a constant rate (e.g., 10°C/min) over the desired temperature range.
o Record the heat flow as a function of temperature.

o Perform a baseline run with two empty pans.

o Perform a calibration run with the sapphire standard.

o Data Analysis: The specific heat capacity (Cp) is calculated by comparing the heat flow to the
sample with the heat flow to the sapphire standard and the baseline, using the following
equation:

Cp_sample = (Cp_standard * m_standard * AY_sample) / (m_sample * AY_standard)
where:

o Cp is the specific heat capacity

o mis the mass

o AY is the difference in heat flow between the sample/standard and the baseline.

Determination of Enthalpy of Vaporization by
Calorimetry

The enthalpy of vaporization can be determined calorimetrically by measuring the heat
absorbed during the phase change from liquid to gas.[6][7]

Apparatus:
e Avaporization calorimeter (e.g., a Calvet-type microcalorimeter or a custom-built apparatus).
e Heating element.

e Temperature sensors.
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o Flow meter for carrier gas.
e Precision balance.
Procedure:

o Sample Introduction: A known mass of isoamyl acetate is introduced into the calorimeter's
vaporization chamber.

» Vaporization: The sample is heated to its boiling point, and a constant flow of inert carrier gas
(e.g., nitrogen) is passed through the chamber to facilitate vaporization at a steady rate.

o Heat Measurement: The electrical energy supplied to the heating element to maintain a
constant temperature during vaporization is precisely measured. This energy input
corresponds to the heat of vaporization.

o Mass Determination: The amount of vaporized sample is determined by weighing the
remaining liquid or by condensing and weighing the vapor.

o Calculation: The molar enthalpy of vaporization (AHvap) is calculated using the formula:
AHvap=Q/n
where:
o Q is the heat supplied
o nis the number of moles of the vaporized substance.

Interrelation of Thermodynamic Properties

The thermodynamic properties of isoamyl acetate are intrinsically linked. The following
diagram illustrates the logical relationships between some of these key parameters.
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Relationship between key thermodynamic properties of isoamyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b031805?utm_src=pdf-body-img
https://www.benchchem.com/product/b031805?utm_src=pdf-body
https://www.benchchem.com/product/b031805?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Isoamyl acetate - Wikipedia [en.wikipedia.org]

e 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
o 3. Isoamyl acetate | 123-92-2 [chemicalbook.com]

e 4. infinitalab.com [infinitalab.com]

e 5.ASTM D1269 - Standard Test Method for Determining Specific Heat Capacity by
Differential Scanning Calorimetry - Savant Labs [savantlab.com]

e 6. tsapps.nist.gov [tsapps.nist.gov]
e 7. books.rsc.org [books.rsc.org]

» To cite this document: BenchChem. [Thermodynamic Properties of Isoamyl Acetate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031805#thermodynamic-properties-of-isoamyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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